Cas no 1342388-53-7 (Methyl 3-(oxan-2-yl)prop-2-ynoate)

• Product Name: Methyl 3-(oxan-2-yl)prop-2-ynoate
• CAS No: 1342388-53-7
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 5296345
• Update Time: 2025-05-20

Methyl 3-(oxan-2-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(oxan-2-yl)prop-2-ynoate
• methyl3-(oxan-2-yl)prop-2-ynoate
• Methyl 3-(tetrahydro-2h-pyran-2-yl)propiolate
• 2-Propynoic acid, 3-(tetrahydro-2H-pyran-2-yl)-, methyl ester
• Methyl 3-(oxan-2-yl)prop-2-ynoate

• Inchi： 1S/C9H12O3/c1-11-9(10)6-5-8-4-2-3-7-12-8/h8H,2-4,7H2,1H3
• InChI Key： VSRBCBNYDYOYIL-UHFFFAOYSA-N
• SMILES： O1CCCCC1C#CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 3-(oxan-2-yl)prop-2-ynoate

Methyl 3-(oxan-2-yl)prop-2-ynoate (CAS 1342388-53-7): A Versatile Building Block in Organic Synthesis

Methyl 3-(oxan-2-yl)prop-2-ynoate (CAS 1342388-53-7) is an emerging specialty chemical gaining attention in pharmaceutical and material science research. This oxygen-containing alkyne derivative features a unique molecular architecture combining a tetrahydropyran (oxane) ring with a methyl propiolate moiety, making it valuable for click chemistry applications and heterocyclic compound synthesis.

The compound's structural features enable diverse reactivity patterns. The electron-deficient alkyne participates in cycloaddition reactions, while the oxane ring provides steric control and influences molecular conformation. Recent studies highlight its utility in developing bioactive molecules, particularly in fragment-based drug discovery where researchers seek novel pharmacophores with improved metabolic stability.

Current market trends show growing demand for Methyl 3-(oxan-2-yl)prop-2-ynoate as a multifunctional synthetic intermediate. Pharmaceutical companies particularly value its potential for creating CNS-active compounds, with several patent applications mentioning derivatives of this scaffold for neurological disorders. The oxane ring contributes to enhanced blood-brain barrier penetration, a hot topic in neuropharmaceutical research.

From a green chemistry perspective, this compound offers advantages in atom-economic transformations. Its click chemistry compatibility aligns with sustainable synthesis trends, allowing efficient construction of complex molecules with minimal byproducts. Researchers are exploring its use in bioconjugation techniques for proteomics studies and diagnostic probe development.

The synthetic versatility of Methyl 3-(oxan-2-yl)prop-2-ynoate makes it valuable for material science applications. Recent publications describe its incorporation into functional polymers with tunable properties. The oxane moiety improves polymer solubility, while the alkyne group enables post-polymerization modifications – addressing common search queries about modifiable polymer platforms.

Analytical characterization of CAS 1342388-53-7 typically involves NMR spectroscopy (showing distinctive alkyne signals around 75-85 ppm in ¹³C NMR) and mass spectrometry. The compound's physical properties include moderate polarity (logP ~1.2) and good stability under standard storage conditions, making it practical for laboratory use. These characteristics answer frequent questions about handling and storage of specialty alkynes.

In medicinal chemistry, derivatives of Methyl 3-(oxan-2-yl)prop-2-ynoate show promise as enzyme inhibitors, particularly against kinase targets. The scaffold's three-dimensional character helps address flatness concerns in drug-like molecules, a current focus area in lead optimization. Computational studies suggest favorable molecular docking properties with various protein binding sites.

The supply chain for this compound has expanded significantly, with multiple specialty chemical suppliers now offering CAS 1342388-53-7 at various purity grades. Quality control typically involves HPLC analysis to ensure ≥95% purity, addressing industry concerns about reproducible synthetic results. Current pricing reflects its status as a research-grade chemical rather than bulk commodity.

Future research directions likely include exploring catalytic asymmetric reactions using this building block and developing continuous flow processes for its derivatization. The compound's unique features position it well for diversity-oriented synthesis approaches that remain popular in drug discovery programs. Its compatibility with high-throughput screening methods further enhances its utility in modern chemical biology research.

Safety considerations for Methyl 3-(oxan-2-yl)prop-2-ynoate follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (safety glasses, gloves) is recommended during manipulation. The compound's material safety data sheet provides complete handling information, addressing common queries about safe usage of alkyne compounds in research settings.